Cas no 2680783-50-8 (tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate)
tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- 2680783-50-8
- tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate
- EN300-28275734
-
- Inchi: 1S/C10H11N5O2/c1-10(2,3)17-9(16)15-8-13-6(4-11)7(5-12)14-8/h1-3H3,(H2,13,14,15,16)
- InChI Key: NWOSLCNIDLCIQL-UHFFFAOYSA-N
- SMILES: O(C(NC1=NC(C#N)=C(C#N)N1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 233.09127461g/mol
- Monoisotopic Mass: 233.09127461g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 115Ų
tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28275734-0.05g |
tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate |
2680783-50-8 | 95.0% | 0.05g |
$563.0 | 2025-03-19 | |
| Enamine | EN300-28275734-0.1g |
tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate |
2680783-50-8 | 95.0% | 0.1g |
$591.0 | 2025-03-19 | |
| Enamine | EN300-28275734-0.25g |
tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate |
2680783-50-8 | 95.0% | 0.25g |
$617.0 | 2025-03-19 | |
| Enamine | EN300-28275734-0.5g |
tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate |
2680783-50-8 | 95.0% | 0.5g |
$645.0 | 2025-03-19 | |
| Enamine | EN300-28275734-1.0g |
tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate |
2680783-50-8 | 95.0% | 1.0g |
$671.0 | 2025-03-19 | |
| Enamine | EN300-28275734-2.5g |
tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate |
2680783-50-8 | 95.0% | 2.5g |
$1315.0 | 2025-03-19 | |
| Enamine | EN300-28275734-5.0g |
tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate |
2680783-50-8 | 95.0% | 5.0g |
$1945.0 | 2025-03-19 | |
| Enamine | EN300-28275734-10.0g |
tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate |
2680783-50-8 | 95.0% | 10.0g |
$2884.0 | 2025-03-19 | |
| Enamine | EN300-28275734-1g |
tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate |
2680783-50-8 | 1g |
$671.0 | 2023-09-09 | ||
| Enamine | EN300-28275734-5g |
tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate |
2680783-50-8 | 5g |
$1945.0 | 2023-09-09 |
tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate
tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate: A Comprehensive Overview
The compound tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate (CAS No. 2680783-50-8) is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a tert-butyl group with a dicyanoimidazole moiety. The dicyanoimidazole group imparts distinctive electronic properties, making this compound a valuable tool in synthetic chemistry and materials science.
Recent advancements in the synthesis and characterization of tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate have shed light on its potential applications in drug design and catalysis. Researchers have explored its role as a precursor for the synthesis of bioactive molecules, leveraging its ability to undergo various transformations under mild conditions. The tert-butyl carbamate group is particularly advantageous due to its stability and reactivity, enabling the formation of complex molecular architectures.
In the context of materials science, this compound has been utilized in the development of advanced polymers and coatings. Its dicyanoimidazole functionality contributes to enhanced mechanical properties and thermal stability, making it a promising candidate for high-performance materials. Studies have demonstrated that incorporating this compound into polymer matrices can significantly improve their durability under harsh environmental conditions.
The synthesis of tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the imidazole derivative and subsequent functionalization with the tert-butyl carbamate group. This process has been optimized to achieve high yields and purity, ensuring its suitability for both academic research and industrial applications.
From a pharmacological perspective, this compound has shown potential as a building block for the development of novel therapeutic agents. Its ability to participate in various bioconjugation reactions makes it an attractive candidate for drug delivery systems and targeted therapies. Recent studies have highlighted its role in the synthesis of peptidomimetics, which are designed to mimic the functionality of natural peptides while offering improved stability and bioavailability.
In terms of environmental impact, the production and use of tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate are carefully regulated to minimize ecological risks. Researchers have developed green chemistry approaches to synthesize this compound, reducing waste generation and energy consumption. These efforts align with global initiatives to promote sustainable chemical practices.
Looking ahead, the continued exploration of tert-butyl N-(4,5-dicyano-1H-imidazol-2-yl)carbamate is expected to yield further breakthroughs in its application across diverse disciplines. Its unique combination of structural features positions it as a versatile tool for addressing challenges in medicine, materials science, and beyond.
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